Cas no 41609-04-5 (3-(benzylamino)cyclohex-2-en-1-one)

• Product name: 3-(benzylamino)cyclohex-2-en-1-one
• CAS No: 41609-04-5
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 927139
• PubChem ID: 319575

3-(benzylamino)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzylamino)cyclohex-2-en-1-one
• 3-(benzylamino)-2-cyclohexen-1-one
• 3-(benzylamino)cyclohex-2-enone
• 3-[benzylamino]cyclohex-2-en-1-one
• 3-Benzylamino-cyclohex-2-enone
• AC1L80J9
• CTK7H3718
• Enamine_000474
• N-benzyl-3-amino-2-cyclohexen-1-one
• NSC264027
• SBB061809
• SureCN9544841
• HMS1395F12
• Z56777149
• DTXSID50312903
• CHEMBL1481645
• SMR000261233
• HMS2524D20
• MLS000392354
• MFCD00129506
• N-benzyl-3-aminocyclohexenone
• 41609-04-5
• MS-6521
• AKOS001025287
• SR-01000027492
• CS-0332367
• SR-01000027492-1
• NSC-264027
• SCHEMBL9544841

• Inchi： InChI=1S/C13H15NO/c15-13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-3,5-6,9,14H,4,7-8,10H2
• InChI Key： WORGYPKHYQCAFZ-UHFFFAOYSA-N
• SMILES： C1CC(=CC(=O)C1)NCC2=CC=CC=C2

Computed Properties

• Exact Mass: 201.11545
• Monoisotopic Mass: 201.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 362.7°Cat760mmHg
• Flash Point: 148.6°C
• PSA: 29.1
• LogP: 2.80400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines